Cas no 1234838-38-0 (1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole)

• Product Name: 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole
• CAS No: 1234838-38-0
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5451893
• Update Time: 2025-06-07

1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-propan-2-ylsulfanylimidazole
• 1H-Imidazole, 2-[(1-methylethyl)thio]-1-(2-methylphenyl)-5-(3-nitrophenyl)-
• 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

• Inchi： 1S/C19H19N3O2S/c1-13(2)25-19-20-12-18(15-8-6-9-16(11-15)22(23)24)21(19)17-10-5-4-7-14(17)3/h4-13H,1-3H3
• InChI Key： JFIRNELLWBDJMF-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)N(C2=CC=CC=C2C)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

Professional Introduction to Compound with CAS No. 1234838-38-0 and Product Name: 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

The compound with the CAS number 1234838-38-0 and the product name 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a imidazole core, is synthesized through a meticulous combination of aromatic and sulfanyl functional groups. The structural configuration of this molecule has garnered attention due to its potential applications in medicinal chemistry and drug discovery.

At the heart of this compound lies the 1H-imidazole ring, a scaffold that is widely recognized for its versatility in biological interactions. The presence of a 2-methylphenyl group at the 1-position and a 3-nitrophenyl group at the 5-position introduces electronic and steric influences that modulate the compound's reactivity and binding affinity. The propan-2-ylsulfanyl substituent at the 2-position further enhances the molecular complexity, contributing to unique pharmacokinetic properties.

Recent studies have highlighted the importance of imidazole derivatives in developing novel therapeutic agents. The 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole structure has been investigated for its potential role in inhibiting specific enzymatic targets associated with inflammatory and infectious diseases. The nitro group in the phenyl ring not only imparts electronic effects but also serves as a handle for further chemical modifications, enabling the synthesis of analogues with tailored biological activities.

In the realm of drug discovery, this compound exemplifies the strategic use of heterocyclic chemistry to design molecules with enhanced binding affinity and selectivity. The sulfanyl group, in particular, has been shown to improve solubility and metabolic stability, critical factors for drug candidate optimization. Researchers are exploring its interactions with proteins involved in metabolic pathways, aiming to identify new leads for treating metabolic disorders.

The synthesis of 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole involves multi-step organic transformations, including condensation reactions, sulfonation, and nitration processes. Advanced computational methods have been employed to predict optimal reaction conditions, ensuring high yields and purity. These methodologies align with contemporary trends in green chemistry, emphasizing sustainable practices in synthetic chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmaceutical entities. By leveraging its structural features, chemists can develop libraries of derivatives for high-throughput screening (HTS). Such libraries are instrumental in identifying compounds with desired pharmacological profiles, streamlining the drug development pipeline.

The imidazole core is particularly noteworthy for its presence in numerous bioactive natural products and synthetic drugs. Its ability to form hydrogen bonds and interact with metal ions makes it an attractive scaffold for designing molecules that can modulate biological processes at multiple levels. The current focus on 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole stems from preliminary findings suggesting its efficacy in preclinical models.

From a chemical biology perspective, this compound offers insights into how structural modifications can influence molecular recognition events. The interplay between electronic effects induced by substituents like the nitro group and steric hindrance from bulky groups such as the propan-2-ylsulfanyl moiety determines its overall behavior in biological systems. Understanding these relationships is crucial for rational drug design approaches.

The pharmaceutical industry continues to invest heavily in heterocyclic chemistry due to its vast potential for generating bioactive molecules. The case of 1234838-38-0 underscores this trend, as researchers strive to uncover new applications for existing scaffolds while also exploring novel derivatives. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits.

In conclusion, 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole represents a promising candidate in pharmaceutical research. Its unique structural features make it a valuable tool for studying enzyme inhibition, metabolic pathways, and other biological processes relevant to human health. As synthetic methodologies evolve and computational tools become more sophisticated, compounds like this one will continue to play a pivotal role in advancing medicinal chemistry toward more effective treatments.